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Compound of Interest

Compound Name: 1-lodo-3-phenylpropane

cat. No.: B1597414

An In-Depth Technical Guide to the Physical Properties of 1-lodo-3-phenylpropane

Introduction

1-lodo-3-phenylpropane, also known as 3-iodopropylbenzene, is an organoiodine compound
with the chemical formula C9H111.[1][2] It serves as a crucial building block in organic
synthesis, particularly in the formation of carbon-carbon bonds through various coupling
reactions.[1] Its utility extends to medicinal chemistry, where it functions as an intermediate in
the synthesis of pharmaceutical candidates, and in materials science for creating functionalized
polymers.[1] This guide provides a comprehensive overview of the core physical properties of
1-lodo-3-phenylpropane, offering a technical resource for researchers, scientists, and
professionals in drug development.

Core Physicochemical Properties

The physical characteristics of a compound are fundamental to its application in experimental
work, dictating everything from reaction conditions to storage and handling. 1-lodo-3-
phenylpropane is typically an oil at room temperature.[1] The key physicochemical properties
are summarized in the table below.
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Property Value Source(s)
Molecular Formula C9H11l [1112]
Molecular Weight 246.09 g/mol [11[3][4]1[5]16]
Appearance Pale Brown Oil [7]
] ] 54-56 °C (in ethyl acetate/ethyl
Melting Point [1]8][°]
ether)
. ) 248 °C at 760 mmHg; 137-140
Boiling Point [11181I9]
°C at 20 Torr
_ 1.530 g/mL at 25 °C[3][7][10]
Density [1][81rel

or 1.561 g/cm3

Refractive Index (n20/D)

1.5820

[BIEEI/18]OI[1 0]

104.9 °C (220.8 °F)[8][9] or

Flash Point 1][316]1[11
>110 °C (>230 °F) SRS
Soluble in chloroform, very

Solubility slightly soluble in methanol.[1]
[7]

Sensitivity Light Sensitive [1][61[71[8]

Spectroscopic Characterization

Spectroscopic analysis provides a "fingerprint" of a molecule, confirming its identity and purity.
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons of the phenyl group and the aliphatic protons of the propyl chain.

o 183C NMR: The carbon NMR spectrum will display distinct signals for the carbon atoms in
the phenyl ring and the three unique carbon atoms of the propyl chain.
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« Infrared (IR) Spectroscopy: The IR spectrum of 1-lodo-3-phenylpropane exhibits
characteristic absorption bands. Aromatic C-H stretching vibrations are observed around
3030 cm~1, while aliphatic C-H stretches appear in the 2850-2950 cm~1 region. The C=C
stretching of the aromatic ring is found near 1600 cm~?, and the C-I stretching vibration is
typically in the low-frequency region of 500—-600 cm~1.[1]

e Mass Spectrometry (MS): The mass spectrum shows a molecular ion peak (M+) at an m/z of
approximately 246, which corresponds to the molecular weight of the compound.[1]

Experimental Methodologies for Physical Property
Determination

The accurate determination of physical properties is paramount for the reliable use of any
chemical compound. The following are standard, self-validating protocols for measuring the key
physical parameters of 1-lodo-3-phenylpropane.

Boiling Point Determination by Distillation

The boiling point is a critical indicator of purity. For a pure compound, the temperature of the
vapor will remain constant throughout the distillation process.

Protocol:

e Assemble a standard distillation apparatus in a fume hood.

» Place a sample of 1-lodo-3-phenylpropane in the distilling flask along with boiling chips.
» Begin heating the flask gently.

¢ Record the temperature at which the liquid begins to boil and the first drop of distillate is
collected.

o Continue to monitor the temperature; a stable temperature reading during distillation
indicates a pure substance.
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Boiling Point Determination Workflow

Melting Point Determination

Although 1-lodo-3-phenylpropane is an oil at room temperature, its melting point can be
determined under controlled cooling or for the purified solid. A sharp melting point range
(typically <1°C) is indicative of high purity.

Protocol:

e Load a small, dry sample into a capillary tube.

e Place the capillary tube in a melting point apparatus.

e Heat the sample at a controlled rate.

e Record the temperature at which the first liquid appears and the temperature at which the
entire sample becomes liquid. This range is the melting point.
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Melting Point Determination Workflow
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Density and Refractive Index Measurement

Density and refractive index are intensive properties that can be used to identify a substance
and assess its purity.

Protocol:

» Density: Use a calibrated pycnometer. Weigh the empty pycnometer, then weigh it filled with
distilled water to determine its volume. Finally, weigh it filled with 1-lodo-3-phenylpropane.
The density is the mass of the sample divided by its volume.

o Refractive Index: Place a drop of the sample on the prism of a calibrated refractometer.
Measure the refractive index at a specified temperature (typically 20°C).

Handling, Storage, and Safety

Proper handling and storage are crucial for maintaining the integrity of 1-lodo-3-
phenylpropane and ensuring laboratory safety.

o Safety Precautions:

o Causes skin and serious eye irritation.[12]

o Safety statements recommend avoiding contact with skin and eyes.[8]

o Recommended personal protective equipment (PPE) includes eye shields and gloves.[3]
e Storage:

o Store in a cool place (2-8°C).[7]

o As the compound is light-sensitive, it should be stored in a dark or amber-colored bottle to
prevent degradation.[1][6][7][8]

Synthesis and Purification

A common method for the synthesis of 1-lodo-3-phenylpropane is the Finkelstein reaction,
which involves the halide exchange of a corresponding bromide or chloride with sodium iodide
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in a suitable solvent like acetone.[1] Purification is typically achieved through distillation under
reduced pressure.[1]

Conclusion

This technical guide has provided a detailed overview of the essential physical properties of 1-
lodo-3-phenylpropane. Understanding these properties is fundamental for its effective and
safe use in research and development. The experimental protocols outlined provide a
framework for the verification of these properties, ensuring the quality and reliability of the
compound in scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1597414#physical-properties-of-1-iodo-3-
phenylpropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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